(Z)-3-((((6,6-dimethyl-6,7-dihydrobenzofuran-4(5H)-ylidene)amino)oxy)carbonyl)-2H-chromen-2-one

• IUPAC Name: [(Z)-(6,6-dimethyl-5,7-dihydro-1-benzofuran-4-ylidene)amino] 2-oxochromene-3-carboxylate
• InChI: InChI=1S/C20H17NO5/c1-20(2)10-15(13-7-8-24-17(13)11-20)21-26-19(23)14-9-12-5-3-4-6-16(12)25-18(14)22/h3-9H,10-11H2,1-2H3/b21-15-
• InChI Key: QZJQNDQMPWGFKN-QNGOZBTKSA-N
• Canonical SMILES: CC1(CC2=C(C=CO2)C(=NOC(=O)C3=CC4=CC=CC=C4OC3=O)C1)C
• Isomeric SMILES: CC1(CC2=C(C=CO2)/C(=N\OC(=O)C3=CC4=CC=CC=C4OC3=O)/C1)C
• Molecular Formula: C20H17NO5
• Molecular Weight: 351.4 g/mol

Description

Molecular Structure Analysis

The molecular formula of this compound is C15H15NO3S. The average mass is 289.349 Da and the monoisotopic mass is 289.077271 Da.

Scientific Research Applications

Synthesis and Characterization

The synthesis of related compounds, such as coumarin-incorporated 1,3,4-oxadiazole derivatives and their Schiff bases, showcases the interest in exploring diverse chemical structures for potential applications. For example, Bhat, Al-Omar, and Siddiqui (2013) detailed the synthesis of 3-{5-[(E)-(substituted benzylidene) amino]-1,3,4-oxadiazol-2-yl}-2H-chromen-2-ones and evaluated their antimicrobial activity, demonstrating the importance of synthetic chemistry in developing new molecules with potential therapeutic uses (Bhat, Al-Omar, & Siddiqui, 2013).

Biological Activities

Research on the biological activities of related compounds underscores the potential pharmacological applications. Kenchappa et al. (2017) synthesized coumarin derivatives containing pyrazole and indenone rings, showing significant antioxidant and antihyperglycemic activities. This highlights the therapeutic potential of such compounds in treating conditions related to oxidative stress and glucose metabolism (Kenchappa et al., 2017).

Antimicrobial Properties

The antimicrobial properties of related chemical structures are also a significant area of research. For instance, novel Zn(II) metal complexes derived from heterocyclic Schiff base ligands, incorporating structures akin to the compound of interest, have been studied for their antimicrobial effectiveness, demonstrating the potential of such compounds in addressing bacterial and fungal infections (Yamgar et al., 2014).